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Compound of Interest

Compound Name: Fullerene-C60

Cat. No.: B1176888

The electron affinity (EA) of Fullerene-C60, a measure of the energy released when an
electron is added to a neutral C60 molecule, is a fundamental property crucial for its application
in various fields, including materials science, electronics, and drug delivery. A precise and
accurate determination of this value is paramount for predicting its behavior in chemical
reactions and its performance in electronic devices. This guide provides a comparative
overview of the primary experimental methods employed to determine the electron affinity of
C60, presenting their underlying principles, detailed protocols, and a summary of reported
values.

Comparison of Experimental Methods for C60
Electron Affinity Determination

Several experimental techniques have been utilized to measure the electron affinity of
Fullerene-C60. The most prominent and accurate of these is Photoelectron Spectroscopy
(PES) of the C60 anion. Other notable methods include the kinetic method, electron
attachment spectroscopy, and charge-transfer equilibrium. Each method offers a unique
approach to probing the energy change associated with electron attachment to the C60
molecule.
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Experimental
Method

Principle

Reported Electron
Affinity (eV)

Reference(s)

Photoelectron

Spectroscopy (PES)

Photodetachment of
an electron from a
mass-selected C60
anion beam using a
laser. The kinetic
energy of the ejected
electron is measured,
and the electron
affinity is calculated as
the difference
between the photon
energy and the kinetic
energy of the electron
corresponding to the
transition to the
ground vibrational
state of the neutral
C60.

2.6835 + 0.0006

[1]

2.666 + 0.001

[2]

2.65+0.05

[2]

26-28

[3]

Kinetic Method

Collision-induced
dissociation of a
mass-selected cluster
ion containing C60
and a reference
molecule with a
known electron
affinity. The ratio of
the fragment ions
(C60~ and reference
anion) is related to the

relative electron

2.66

[4]

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://www.researchgate.net/publication/263096608_High-resolution_photoelectron_imaging_of_cold_rm_C_60_-C60-_anions_and_accurate_determination_of_the_electron_affinity_of_C60
https://pubs.aip.org/aip/jcp/article/140/22/224315/352818/High-resolution-photoelectron-imaging-of-cold-rm-C
https://pubs.aip.org/aip/jcp/article/140/22/224315/352818/High-resolution-photoelectron-imaging-of-cold-rm-C
https://www.researchgate.net/publication/13247306_Electronic_structure_of_solid_C_60_Experiment_and_theory
https://pubmed.ncbi.nlm.nih.gov/24203477/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

affinities of the two

parent molecules.

Electron Attachment

Spectroscopy

A beam of electrons
with a well-defined
energy is crossed with
a molecular beam of
C60. The formation of
C60~ is monitored as
a function of the
electron energy.
Resonances in the
anion formation cross-
section can be related

to the electron affinity.

Not directly reported
as a precise value, but
[5]

shows strong anion

signal near 0 eV.

Charge-Transfer

Equilibrium

The equilibrium
constant for the
charge transfer
reaction between C60
and a reference
molecule in the gas
phase is measured.
The free energy
change of the reaction
is then used to
determine the
difference in electron
affinities between C60
and the reference

molecule.

Not explicitly found for
C60 in the provided

search results.

Surface lonization

A beam of neutral C60
molecules is directed
onto a heated metal
surface with a known
work function. The
formation of C60~

ions is measured, and

Not explicitly found for
C60 in the provided

search results.
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the electron affinity
can be determined
from the temperature
dependence of the ion

signal.

Experimental Protocols
Photoelectron Spectroscopy (PES) of C60~

This method provides the most precise and widely accepted value for the electron affinity of
C60.

1.1. Generation of C60~ Anions:

e A solution of C60 is prepared in a suitable solvent, such as toluene or a mixture of toluene
and acetonitrile.

e The solution is introduced into an electrospray ionization (ESI) source. In the ESI process, a
high voltage is applied to the solution as it is nebulized, producing charged droplets.

o As the solvent evaporates from the droplets, bare C60~ anions are formed in the gas phase.
1.2. lon Trapping and Cooling:
e The generated C60~ anions are guided into a radiofrequency (RF) ion trap.

« Inside the trap, the anions are confined and can be cooled through collisions with a buffer
gas (e.g., helium) that is held at cryogenic temperatures (typically around 20 K). This cooling
process is crucial for obtaining high-resolution spectra by reducing vibrational "hot bands"
(transitions from excited vibrational states of the anion).

1.3. Mass Selection:

e The cooled anions are then extracted from the trap and guided into a time-of-flight (TOF)
mass spectrometer.
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o The TOF mass spectrometer separates the ions based on their mass-to-charge ratio,
ensuring that only C60~ anions are selected for the photodetachment experiment.

1.4. Photodetachment and Electron Kinetic Energy Analysis:

The mass-selected C60~ anion beam is intersected with a high-intensity, monochromatic
laser beam. The laser wavelength is chosen such that the photon energy is sufficient to
detach an electron from the anion.

The photodetached electrons are collected and their kinetic energies are analyzed. A
magnetic bottle-type photoelectron spectrometer or a velocity-map imaging (VMI)
spectrometer can be used for this purpose.

1.5. Data Analysis and Electron Affinity Determination:

The photoelectron spectrum is a plot of the number of detected electrons as a function of
their kinetic energy.

The electron binding energy (EBE) is calculated using the equation: EBE = hv - E_k, where
hv is the photon energy and E_Kk is the kinetic energy of the photoelectron.

The peak in the photoelectron spectrum with the highest kinetic energy (lowest binding
energy) that corresponds to the transition from the ground vibrational state of the C60~ anion
to the ground vibrational state of the neutral C60 molecule (the 0-0 transition) directly gives
the adiabatic electron affinity of C60.

The Kinetic Method

This method provides a relative measure of electron affinity by comparing the unknown
molecule (C60) to a reference compound with a known EA.

2.1. Generation of Dimer Anions:

o A heterodimer anion, [C60-Ref]~, is generated in the gas phase, where 'Ref' is a reference
molecule with a well-established electron affinity. This is typically achieved using techniques
like desorption chemical ionization.

2.2. Mass Selection and Collision-Induced Dissociation (CID):
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e The [C60-Ref]~ cluster ions are mass-selected using a mass spectrometer.

e The selected cluster ions are then accelerated to a specific kinetic energy and directed into a
collision cell containing a neutral target gas (e.g., argon).

o Collisions with the target gas induce fragmentation of the cluster ion into its constituent
anions: C60~ and Ref~.

2.3. Product lon Analysis:

e The resulting fragment ions are analyzed using a second mass spectrometer to determine
their relative abundances ([C60~]/[Ref™]).

2.4. Data Analysis and Electron Affinity Calculation:

e The ratio of the fragment ion abundances is related to the difference in electron affinities
(AEA) between C60 and the reference molecule through the following equation:
In([C60~]/[Ref~]) = AEA/ (k_B * T_eff) where k_B is the Boltzmann constant and T_eff is the
effective temperature of the dissociating cluster ion.

e By performing the experiment with a series of reference compounds with varying known
electron affinities, a calibration curve can be constructed to determine the electron affinity of
C60.

Electron Attachment Spectroscopy

This technique probes the formation of negative ions as a function of electron energy.
3.1. Generation of C60 Molecular Beam:
o Asample of C60 is heated in an oven to produce a vapor.

e The C60 vapor is then expanded through a nozzle into a vacuum chamber, forming a well-
collimated molecular beam.

3.2. Generation and Interaction of an Electron Beam:

e An electron gun generates a beam of electrons with a narrow energy distribution.
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e The energy of the electron beam is scanned over a range of interest (typically from near 0
eV to several eV).

e The electron beam is directed to intersect the C60 molecular beam at a right angle.
3.3. Detection of Anions:
 |f a C60 molecule captures an electron, a C60~ anion is formed.

e These anions are then extracted from the interaction region by an electric field and detected
using a mass spectrometer or an ion detector.

3.4. Data Analysis:

e The intensity of the C60~ signal is recorded as a function of the electron energy, resulting in
an electron attachment spectrum.

» The presence of a strong signal at or near 0 eV indicates that C60 can efficiently capture
thermal electrons, which is characteristic of molecules with a positive electron affinity. While
this method is excellent for observing the energy-dependent cross-section for anion
formation, it is less precise for determining the absolute electron affinity value compared to
PES.

Experimental Workflow

The general experimental workflow for determining the electron affinity of Fullerene-C60 can
be visualized as a series of sequential steps, starting from sample preparation and culminating
in data analysis. The following diagram illustrates this logical relationship.
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Caption: A generalized workflow for the experimental determination of the electron affinity of
Fullerene-C60.

Conclusion

The determination of the electron affinity of Fullerene-C60 is a critical aspect of understanding
its fundamental electronic properties. Among the various experimental techniques,
photoelectron spectroscopy of the C60~ anion has emerged as the gold standard, providing the
most precise and accurate values. The kinetic method offers a valuable relative measurement,
while electron attachment spectroscopy provides insights into the energy-dependent nature of
electron capture. The choice of method depends on the desired level of accuracy and the
specific information sought by the researcher. This guide provides the necessary foundational
knowledge for researchers, scientists, and drug development professionals to understand and
compare these essential experimental approaches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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